Cas no 148960-38-7 (1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-)

1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)- structure
148960-38-7 structure
Product Name:1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-
CAS No:148960-38-7
MF:C9H10FN
MW:151.180805683136
CID:100342
PubChem ID:16244318
Update Time:2025-04-18

1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-
    • 1H-Inden-1-amine,4-fluoro-2,3-dihydro-,(-)-(9ci)
    • A884318
    • AB38283
    • 4-Fluoro-2,3-dihydro-1h-inden-1-ylamine
    • 148960-34-3
    • FT-0656992
    • AB38282
    • SCHEMBL1150855
    • 4-FLUORO-INDAN-1-YLAMINE
    • 1H-INDEN-1-AMINE, 4-FLUORO-2,3-DIHYDRO-, (-)-
    • AB38279
    • 1H-INDEN-1-AMINE, 4-FLUORO-2,3-DIHYDRO-
    • AB01004475-01
    • 148960-38-7
    • MFCD07373911
    • CS-0104995
    • SIIMRBDZNUKOAC-UHFFFAOYSA-N
    • 4-FLUOROINDAN-1-YLAMINE HYDROCHLORIDE
    • (-)-4-Fluoro-2,3-dihydro-1H-inden-1-amine
    • 4-Fluoro-indan-1-ylamine hydrochloride
    • DTXSID80585663
    • EN300-58727
    • F16929
    • 4-Fluoro-2 pound not3-dihydro-1H-inden-1-amine
    • AKOS016042422
    • AKOS000223881
    • J-515333
    • 4-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • 4-FLUOROINDANYLAMINE
    • SB75954
    • DS-15891
    • Inchi: 1S/C9H10FN/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5,11H2
    • InChI Key: SIIMRBDZNUKOAC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1CCC2N

Computed Properties

  • Exact Mass: 151.079727485g/mol
  • Monoisotopic Mass: 151.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26Ų
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